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Compound of Interest

Compound Name:
Benzoyl chloride, 4-(4-

morpholinyl)-

CAS No.: 162848-18-2

Cat. No.: B1143147

Get Quote

Technical Guide: 4-(4-Morpholinyl)benzoyl
Chloride
Physical State, Stability, and Handling Protocols[1]
Part 1: Executive Summary & Core Directive
The Definitive Answer: 4-(4-Morpholinyl)benzoyl chloride (CAS: 162848-18-2) is chemically

stable and physically isolated as a SOLID in the form of its hydrochloride salt.[1]

The "Liquid" Misconception: If this compound appears as a liquid or viscous paste in your

laboratory, it is likely due to one of three critical failure modes:

Free Base Instability: The free base form (non-salt) is an unstable liquid that rapidly

undergoes intermolecular self-polymerization (nucleophilic attack of the morpholine nitrogen

on the acyl chloride).
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Hydrolysis: Exposure to atmospheric moisture hydrolyzes the acyl chloride back to 4-

morpholinobenzoic acid (solid) mixed with liquid hydrolysis byproducts (HCl/water), creating

a "mush."[1]

Solvent Entrapment: Incomplete drying after synthesis (often thionyl chloride or

dichloromethane retention).[1][2]

Target Audience Directive: This guide assumes you are synthesizing or utilizing this

intermediate for amide coupling or heterocycle formation. The protocols below prioritize

maintaining the protonated morpholine ring to prevent self-destruction of the molecule.

Part 2: Physicochemical Profile[3][4]
Property Data Notes

Chemical Name
4-(4-Morpholinyl)benzoyl

chloride hydrochloride
The stable isolable form.[1]

CAS Number 162848-18-2
Often cited for the HCl salt.[1]

[3]

Molecular Formula C₁₁H₁₂ClNO₂[1][4] · HCl
MW: ~262.13 g/mol (Salt

form).

Physical State Crystalline Solid
Usually off-white to yellow

powder.[1]

Melting Point >200°C (Decomposes)
High lattice energy due to ionic

salt character.[1]

Solubility
DCM, Chloroform (limited),

DMF

Reacts violently with

water/alcohols.

Stability
Moisture Sensitive; pH

Sensitive

Stable only under anhydrous,

acidic conditions.[1]

Part 3: The Stability Mechanism (Why it must be a Solid)
The physical state is dictated by the chemical incompatibility of the two functional groups

present on the molecule: the nucleophilic amine (morpholine) and the electrophilic acyl

chloride.
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The Self-Destruction Pathway
If isolated as a neutral free base (liquid), the morpholine nitrogen of Molecule A attacks the

carbonyl carbon of Molecule B. This leads to rapid polymerization, turning the liquid into an

intractable tar/solid mass.

The Stabilization Strategy (Protonation)
By synthesizing and storing the compound as the Hydrochloride Salt, the morpholine nitrogen

is protonated (

). This removes its nucleophilicity, preventing self-reaction and allowing the compound to exist
as a stable crystalline solid.[1]
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Caption: Figure 1. The stability dependency on protonation. Attempting to isolate the liquid free

base results in rapid polymerization.

Part 4: Synthesis & Isolation Protocol
This protocol ensures the isolation of the Solid Hydrochloride Salt.

Reagents:

4-Morpholinobenzoic acid (1.0 eq)[1]

Thionyl Chloride (SOCl₂) (5.0 eq) - Acts as reagent and solvent.[1]

Catalytic DMF (1-2 drops) - Activates the thionyl chloride.[1]
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Anhydrous Dichloromethane (DCM) or Toluene (Optional co-solvent).

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser fitted with a CaCl₂ drying tube or N₂ line.

Charging: Add 4-morpholinobenzoic acid (solid) to the flask.

Chlorination:

Neat Method: Add Thionyl Chloride slowly.[1] Add 1 drop of DMF.

Solvent Method: Suspend acid in anhydrous DCM, then add Thionyl Chloride (2-3 eq) and

DMF.

Reflux: Heat to reflux (75-80°C for neat SOCl₂) for 2–4 hours.

Visual Cue: The reaction is complete when the suspension becomes a clear,

homogeneous solution and gas evolution (HCl/SO₂) ceases.

Isolation (The Critical Solidification Step):

Cool the mixture to room temperature.

Remove excess SOCl₂ under reduced pressure (Rotary evaporator with a base trap).

Co-evaporation: Add anhydrous Toluene (2x) and re-evaporate to azeotrope off trace

SOCl₂.

Precipitation: The residue might appear as a viscous oil initially.[1] Add anhydrous Diethyl

Ether or Hexane and scratch the flask walls.[1] The product should crash out as a

yellow/off-white solid.

Filtration: Filter the solid rapidly under Nitrogen/Argon blanket (Schlenk filtration

recommended).[1]

Drying: Dry under high vacuum for 4 hours.
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Yield: Quantitative (>95%). Storage: Store in a tightly sealed vial, under Argon, at 4°C or -20°C.

Part 5: Quality Control & Handling
How to verify your material is the correct Solid state and not degraded.[1]

Test
Observation (Pure Solid
HCl Salt)

Observation
(Degraded/Liquid)

Visual
Yellow/Off-white crystalline

powder

Brown sticky paste or fuming

liquid

Solubility Dissolves in dry DCM/DMF
Insoluble chunks (Polymer) or

biphasic (Hydrolysis)

Reaction with Water
Violent fizzing (Release of HCl

gas)

Minimal fizzing (Already

hydrolyzed to acid)

Melting Point High (>200°C dec) Indistinct / Melts <100°C

Handling Decision Tree
Use this workflow to determine if your batch is usable.
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Caption: Figure 2. Quality control workflow. Liquid samples are generally compromised and

should be discarded or re-purified via recrystallization (if only partially hydrolyzed).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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